(1R,5S)-N,N-dimethyl-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octane-8-sulfonamide

• IUPAC Name: 3-(benzenesulfonyl)-N,N-dimethyl-8-azabicyclo[3.2.1]octane-8-sulfonamide
• InChI: InChI=1S/C15H22N2O4S2/c1-16(2)23(20,21)17-12-8-9-13(17)11-15(10-12)22(18,19)14-6-4-3-5-7-14/h3-7,12-13,15H,8-11H2,1-2H3
• InChI Key: DBVIGTPCPCYFFO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)S(=O)(=O)N1C2CCC1CC(C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C15H22N2O4S2
• Molecular Weight: 358.5 g/mol

Description

(1R,5S)-N,N-dimethyl-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octane-8-sulfonamide, also known as DMTS, is a compound that has gained attention in the scientific community due to its potential therapeutic applications. DMTS belongs to the class of sulfonamide compounds, which have been widely used as antibacterial agents. However, DMTS has been found to exhibit unique properties that make it a promising candidate for various scientific research applications.

Scientific Research Applications

Drug Discovery

. .

Synthetic Organic Chemistry

. .

Biomass Valorization

.

Palladium-Catalyzed Reactions

.

Tropane Alkaloids Synthesis

. .

Nematicidal Activity

The compound has shown inhibition activities against root-knot nematodes M. .

Mechanism of Action

Target of Action

The primary target of the compound 3-(BENZENESULFONYL)-N,N-DIMETHYL-8-AZABICYCLO[3.2.1]OCTANE-8-SULFONAMIDE, also known as (1R,5S)-N,N-dimethyl-3-(phenylsulfonyl)-8-azabicyclo[3.2.1]octane-8-sulfonamide, is the enzyme N-acylethanolamine-hydrolyzing acid amidase (NAAA) . This enzyme plays a crucial role in the degradation of endogenous palmitoylethanolamide (PEA), a fatty acid amide that has anti-inflammatory and analgesic properties .

Mode of Action

The compound interacts with NAAA by inhibiting its activity, thus preserving PEA from degradation . This results in an increase and prolongation of PEA’s anti-inflammatory and analgesic efficacy at the inflamed site . The compound inhibits human NAAA in the low nanomolar range with a non-covalent mechanism of action .

Biochemical Pathways

By inhibiting NAAA, the compound affects the biochemical pathway of PEA degradation . This leads to an increase in the levels of PEA, which in turn modulates several downstream effects, including the reduction of inflammation and pain .

Pharmacokinetics

The compound has been found to have a favorable biochemical, in vitro, and in vivo drug-like profile , suggesting good bioavailability.

Result of Action

The molecular and cellular effects of the compound’s action include the inhibition of NAAA activity, leading to an increase in PEA levels . This results in enhanced anti-inflammatory and analgesic effects, as PEA is known to exert these effects through its interaction with peroxisome proliferator-activated receptor alpha (PPARα) and other targets .